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Abstract

Solvent Red 195 is a synthetic dye belonging to the sulphonazo or monoazo class, recognized
for its deep red, transparent coloration.[1][2] Primarily utilized in the plastics and fiber
industries, its spectral characteristics are fundamental to its application and performance.[3]
This technical guide provides a comprehensive overview of the known properties of Solvent
Red 195 and outlines the standardized methodologies for determining its spectral properties.
While specific experimental spectral data for Solvent Red 195 (CAS No. 164251-88-1) is not
readily available in public scientific literature, this document details the requisite experimental
protocols for its determination and presents a framework for the systematic characterization of
similar solvent dyes.

Introduction to Solvent Red 195

Solvent Red 195, identified by CAS number 164251-88-1, is a polymer-soluble dye known for
its high thermal stability, lightfastness, and weather fastness.[4] Its chemical structure,
belonging to the sulphonazo series, is responsible for its characteristic bluish-red hue and its
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solubility in various organic solvents.[1] The dye is commercially available under various
names, including Transparent Red 2B and Thermoplast Red 454.[5] Despite its widespread
industrial use, detailed spectral characterization is not extensively published. This guide serves
to bridge that gap by providing the necessary theoretical and methodological framework for
such an analysis.

Physicochemical Properties

A summary of the available physicochemical data for Solvent Red 195 is presented in Table 1.
This information is crucial for sample preparation and for understanding the dye's behavior in
different solvent environments.

Property Value Reference
CAS Number 164251-88-1 [4][5]
Chemical Family Sulphonazo / Monoazo [1114]

Deep red / Bluish-red
Appearance [4][5]
transparent powder

Melting Point 216 °C [5]
Heat Resistance in PS 300 °C [5]
Light Fastness in PS 8 (on a scale of 1-8) [5]

Soluble in acetone, methyl
Solubility benzene; Slightly soluble in [5]

alcohol; Insoluble in water.

Spectral Properties of Solvent Red 195

The spectral properties of a dye, such as its absorption and emission maxima, are critical for
predicting its color, stability, and potential applications in areas like fluorescence microscopy or
as a biological stain.

UV-Visible Absorption Spectroscopy
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The color of Solvent Red 195 is due to its absorption of light in the visible region of the
electromagnetic spectrum. The maximum absorption wavelength (Amax) is a key parameter.
While specific data for Solvent Red 195 is not available, a related compound, Reactive Red
195, has a reported Amax of 542 nm, suggesting that Solvent Red 195 likely absorbs in a
similar region.[4]

Fluorescence Spectroscopy

Many azo dyes exhibit fluorescence, emitting light at a longer wavelength after absorbing light.
The fluorescence emission maximum is another important spectral characteristic. The quantum
yield, which is the ratio of emitted photons to absorbed photons, quantifies the efficiency of the
fluorescence process.

Summary of Spectral Data

The following table summarizes the key spectral properties for Solvent Red 195. As these
values are not currently available in the literature, they are listed as "To Be Determined."

Parameter Symbol Value Solvent

Maximum Absorption

Amax To Be Determined
Wavelength
Molar Absorptivity € To Be Determined
Maximum Emission )
Aem To Be Determined
Wavelength
Fluorescence .
] Of To Be Determined
Quantum Yield
Stokes Shift AN To Be Determined

Experimental Protocols

To determine the spectral properties of Solvent Red 195, the following detailed methodologies
are recommended.

Determination of UV-Visible Absorption Spectrum
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This protocol outlines the steps to measure the absorbance of Solvent Red 195 across the UV-
Visible range to identify its maximum absorption wavelength (Amax) and molar absorptivity (€).

4.1.1. Materials and Equipment

Solvent Red 195 powder

Spectrophotometric grade solvents (e.g., ethanol, acetone, dimethyl sulfoxide)

Volumetric flasks and pipettes

Dual-beam UV-Visible spectrophotometer

Quartz cuvettes (1 cm path length)

4.1.2. Procedure

o Preparation of Stock Solution: Accurately weigh a small amount of Solvent Red 195 and
dissolve it in a known volume of a chosen solvent to prepare a stock solution of known
concentration (e.g., 1 mg/mL).

o Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to find
a concentration that gives a maximum absorbance between 0.5 and 1.5.

o Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the
wavelength range (e.g., 300-800 nm).

e Blank Measurement: Fill a cuvette with the pure solvent and use it to zero the
spectrophotometer.

o Sample Measurement: Rinse the cuvette with the sample solution, then fill it and place it in
the sample holder.

o Data Acquisition: Record the absorption spectrum. The wavelength at which the highest
absorbance is observed is the Amax.

o Calculation of Molar Absorptivity (€): Using the Beer-Lambert law (A = ecl), where A is the
absorbance at Amax, c is the molar concentration, and | is the path length (1 cm), calculate
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the molar absorptivity.
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Caption: Workflow for UV-Vis Absorption Spectroscopy.

Determination of Fluorescence Emission Spectrum

This protocol describes the measurement of the fluorescence emission spectrum to identify the
emission maximum (Aem) and relative quantum vyield.

4.2.1. Materials and Equipment

Prepared solutions of Solvent Red 195

Fluorescence spectrophotometer (spectrofluorometer)

Quartz cuvettes (4-sided polished)

Reference standard with known quantum yield (e.g., Rhodamine 6G in ethanol)

4.2.2. Procedure

o Sample Preparation: Use a dilute solution of Solvent Red 195 with an absorbance of < 0.1
at the excitation wavelength to avoid inner filter effects.

o Spectrofluorometer Setup: Turn on the instrument and allow the lamp to stabilize. Set the
excitation wavelength to the Amax determined from the absorption spectrum.

e Blank Measurement: Record the emission spectrum of the pure solvent to identify any
background fluorescence or Raman scattering peaks.

o Sample Measurement: Record the emission spectrum of the Solvent Red 195 solution over
a wavelength range starting just above the excitation wavelength. The peak of this spectrum
is the Aem.

e Quantum Yield Determination (Relative Method): a. Measure the integrated fluorescence
intensity and absorbance at the excitation wavelength for both the Solvent Red 195 solution
and a reference standard. b. Calculate the quantum yield using the formula: ®_sample =
@ _ref * (I_sample / |_ref) * (A_ref / A_sample) * (n_sample”2 / n_ref*2) where @ is the
guantum vyield, | is the integrated intensity, A is the absorbance, and n is the refractive index
of the solvent.
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Caption: Workflow for Fluorescence Spectroscopy.
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Conclusion

Solvent Red 195 is a commercially significant dye with robust physical properties. While a
detailed public record of its quantitative spectral properties is lacking, this guide provides the
necessary framework for its comprehensive analysis. The outlined experimental protocols for
UV-Visible and fluorescence spectroscopy offer a clear path for researchers to determine the
key spectral parameters of Solvent Red 195. Such data would be invaluable for optimizing its
existing applications and exploring new ones in diverse scientific and technological fields. It is
recommended that future work focus on the systematic characterization of this dye in various
solvents to build a comprehensive spectral library.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1170886?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

